Cas no 228392-91-4 ((3-azido-2-fluoropropyl)benzene)

• Product Name: (3-azido-2-fluoropropyl)benzene
• CAS No: 228392-91-4
• MF: C₉H₁₀N₃F
• MW: 179.194
• CID: 3915516
• Update Time: 2025-05-19

(3-azido-2-fluoropropyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, (3-azido-2-fluoropropyl)-
• (3-azido-2-fluoropropyl)benzene

Additional information on (3-azido-2-fluoropropyl)benzene

Recent Advances in the Application of (3-azido-2-fluoropropyl)benzene (CAS: 228392-91-4) in Chemical Biology and Pharmaceutical Research

The compound (3-azido-2-fluoropropyl)benzene (CAS: 228392-91-4) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This molecule, characterized by its unique combination of an azido group and a fluorine atom on a propylbenzene scaffold, has shown significant potential in various applications, including click chemistry, drug discovery, and radiopharmaceutical development. Recent studies have highlighted its utility in the synthesis of novel bioactive compounds and its role in advancing targeted therapies.

One of the key areas where (3-azido-2-fluoropropyl)benzene has been applied is in the development of positron emission tomography (PET) tracers. The presence of the fluorine atom allows for the incorporation of the radioactive isotope fluorine-18 (18F), which is widely used in PET imaging. Researchers have successfully utilized this compound as a precursor for the synthesis of 18F-labeled probes, enabling non-invasive imaging of biological processes in vivo. A recent study published in the Journal of Medicinal Chemistry demonstrated the efficient radiosynthesis of a novel PET tracer using (3-azido-2-fluoropropyl)benzene, which exhibited high target specificity and favorable pharmacokinetics in preclinical models.

In addition to its applications in imaging, (3-azido-2-fluoropropyl)benzene has been employed in click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC). The azido group in this compound serves as a reactive handle for bioconjugation, allowing for the facile attachment of various functional moieties. This property has been exploited in the development of targeted drug delivery systems, where the compound is used to link therapeutic agents to targeting ligands. A recent publication in Angewandte Chemie reported the use of (3-azido-2-fluoropropyl)benzene in the synthesis of antibody-drug conjugates (ADCs) with improved stability and efficacy.

The unique electronic properties imparted by the fluorine atom in (3-azido-2-fluoropropyl)benzene have also been investigated in the context of medicinal chemistry. Fluorination is known to influence the bioavailability, metabolic stability, and binding affinity of pharmaceutical compounds. Recent computational and experimental studies have explored the effects of fluorine substitution on the physicochemical properties of derivatives of this compound, providing valuable insights for rational drug design. These findings were detailed in a recent article in the Journal of Fluorine Chemistry, which highlighted the potential of (3-azido-2-fluoropropyl)benzene as a scaffold for the development of novel enzyme inhibitors.

Looking ahead, the applications of (3-azido-2-fluoropropyl)benzene (CAS: 228392-91-4) are expected to expand further as researchers continue to explore its potential in emerging areas such as proteolysis-targeting chimeras (PROTACs) and bioorthogonal chemistry. The compound's dual functionality, combining the reactivity of the azido group with the beneficial effects of fluorine substitution, positions it as a valuable tool in the chemical biology and pharmaceutical research toolkit. Ongoing studies are focusing on optimizing its synthetic accessibility and exploring new derivatives with enhanced properties for specific applications.